Cas no 89976-74-9 (1,2-Benzisoxazol-3-amine,7-methoxy-)
89976-74-9 structure
Product Name:1,2-Benzisoxazol-3-amine,7-methoxy-
CAS No:89976-74-9
MF:C8H8N2O2
MW:164.161321640015
CID:712605
PubChem ID:86249800
Update Time:2025-04-19
1,2-Benzisoxazol-3-amine,7-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzisoxazol-3-amine,7-methoxy-
- 1,2-Benzisoxazol-3-amine,7-methoxy-(9CI)
- 7-Methoxybenzo[d]isoxazol-3-amine
- 7-METHOXY-1,2-BENZOXAZOL-3-AMINE
- 89976-74-9
-
- Inchi: 1S/C8H8N2O2/c1-11-6-4-2-3-5-7(6)12-10-8(5)9/h2-4H,1H3,(H2,9,10)
- InChI Key: CQJRXNBUSWDEGB-UHFFFAOYSA-N
- SMILES: O1C2C(=CC=CC=2C(N)=N1)OC
Computed Properties
- Exact Mass: 164.058577502g/mol
- Monoisotopic Mass: 164.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 61.3Ų
1,2-Benzisoxazol-3-amine,7-methoxy- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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